Cas no 1049530-82-6 (4-ethyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 4-ethyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1049530-82-6
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• CID: 5887824
• PubChem ID: 42226769
• Update Time: 2025-10-30

4-ethyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide
• F5284-0028
• 4-ethyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
• AKOS024505062
• 4-ethyl-N-[2-(6-oxopyridazin-1-yl)ethyl]benzenesulfonamide
• 1049530-82-6

• Inchi： 1S/C14H17N3O3S/c1-2-12-5-7-13(8-6-12)21(19,20)16-10-11-17-14(18)4-3-9-15-17/h3-9,16H,2,10-11H2,1H3
• InChI Key： VIQGINJFXFDFOC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(NCCN1C(C=CC=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 307.09906259g/mol
• Monoisotopic Mass: 307.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide

4-Ethyl-N-[2-(6-Oxo-1,6-Dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide (CAS No. 1049530-82-6): A Comprehensive Overview

4-Ethyl-N-[2-(6-Oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide (CAS No. 1049530-82-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

4-Ethyl-N-[2-(6-Oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide is a sulfonamide derivative with a molecular formula of C₁₇H₂₀N₄O₃S and a molecular weight of 352.42 g/mol. The compound features a benzene ring substituted with an ethyl group and a sulfonamide moiety, which is attached to an ethyl chain containing a 6-oxo-1,6-dihydropyridazine ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The sulfonamide group is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable functional group in drug design. The pyridazine ring, on the other hand, contributes to the compound's overall stability and bioavailability. The combination of these structural elements results in a molecule with high chemical stability and solubility in both aqueous and organic solvents.

Synthesis Methods

The synthesis of 4-Ethyl-N-[2-(6-Oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide has been extensively studied in the literature. One common approach involves the reaction of 4-ethylbenzenesulfonyl chloride with N-(2-aminoethyl)-3-cyanopyridine hydrochloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, forming the desired sulfonamide derivative.

Another method involves the coupling of 4-ethylbenzenesulfonyl chloride with 2-(aminomethyl)-3-cyanopyridine using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). This method provides high yields and purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions or catalytic systems to enhance efficiency and reduce waste.

Biological Activities

4-Ethyl-N-[2-(6-Oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide has been investigated for its potential therapeutic applications in various diseases. One of the most notable areas of research is its activity as an inhibitor of specific enzymes involved in inflammatory processes. Studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins responsible for inflammation and pain.

In addition to its anti-inflammatory properties, 4-Ethyl-N-[2-(6-Oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide has also demonstrated promising antitumor activity. Research conducted on various cancer cell lines has shown that this compound can induce apoptosis (programmed cell death) and inhibit cell proliferation by targeting specific signaling pathways involved in cancer progression.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-Ethyl-N-[2-(6-Oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide has been evaluated in several preclinical studies and early-stage clinical trials. Preclinical studies have shown that this compound exhibits good pharmacokinetic properties, including high oral bioavailability and low toxicity profiles. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In early-stage clinical trials, 4-Ethyl-N-[2-(6-Oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide has been tested for its efficacy in treating inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Preliminary results have been encouraging, with patients showing significant improvements in pain reduction and joint function without major adverse effects.

Current Research Trends and Future Directions

The ongoing research on 4-Ethyl-N-[2-(6-Oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs or drug delivery systems that can enhance the compound's bioavailability and target specificity. For example, nanoparticle-based delivery systems have shown promise in improving the efficacy and safety profile of this compound.

In addition to its use as a standalone therapeutic agent, 4-Ethyl-N-[2-(6-Oxo-1,6-dihydropyridazin-1-y l)ethyl]benzene-1-sulfonamide is also being investigated for its potential synergistic effects when combined with other drugs. Studies have shown that this compound can enhance the efficacy of existing anti-inflammatory or antitumor agents by modulating their pharmacokinetic properties or targeting complementary pathways involved in disease progression.

Conclusion

4-Ethyl-N-[2-(6-Oxo-1,6-dihydropyridazin-1-y l)ethyl]benzene - 1 - sulfonamide (CAS No . 1049530 - 82 - 6) is a promising compound with diverse biological activities and therapeutic potential . Its unique chemical structure , combined with favorable pharmacokinetic properties , makes it an attractive candidate for further development . Ongoing research continues to uncover new applications and optimization strategies , paving the way for future advancements in medicinal chemistry and pharmaceutical science . p >